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Compound of Interest

Compound Name: tert-Butylchlorodiphenylsilane

Cat. No.: B126151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

tert-Butylchlorodiphenylsilane (TBDPSCl), a common silylating agent in organic synthesis.

Adherence to these procedures is critical to ensure personnel safety and environmental

compliance.

Immediate Safety and Hazard Information
tert-Butylchlorodiphenylsilane is classified as a hazardous chemical that poses significant

risks upon improper handling. It is a corrosive material that can cause severe skin burns and

eye damage, and may also lead to respiratory irritation.[1] A critical hazard is its violent reaction

with water or moist air, which liberates toxic hydrogen chloride gas.[1][2][3]

Quantitative Data Summary
The following table summarizes key quantitative safety and physical property data for tert-
Butylchlorodiphenylsilane.
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Parameter Value Source

CAS Number 58479-61-1 [1][2][4][5][6][7][8]

Molecular Formula C₁₆H₁₉ClSi [2][6][7][8]

Molecular Weight 274.86 g/mol [2][6][7][9]

Hazard Class 8 (Corrosive) [1][10]

Packing Group II [1][10]

UN Number UN2987 [1]

Flash Point >110 °C (>230 °F) [4][9]

Density 1.057 g/mL at 25 °C [4][9][10][11]

Boiling Point 90 °C at 0.01 mmHg [4][9][10][11]

NFPA Rating H: 3, F: 1, R: 1 [2]

HMIS Rating H: 3, F: 1, P: 1 [2]

Experimental Protocols: Disposal Procedure
The proper disposal of tert-Butylchlorodiphenylsilane must be handled by a licensed

professional waste disposal service.[2] The following steps provide a general guideline for

laboratory personnel in preparation for disposal. Always consult your institution's specific safety

protocols and local regulations.

Step 1: Personal Protective Equipment (PPE) Before handling the chemical, ensure you are

wearing appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety goggles and a face shield.[1]

Clothing: A lab coat and closed-toe shoes. For larger quantities or spills, disposable coveralls

may be necessary.[2]
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Respiratory Protection: Use only in a chemical fume hood.[1][2] If a fume hood is not

available, a self-contained breathing apparatus may be required.[2]

Step 2: Waste Collection

Container: Use a designated, properly labeled, and sealable waste container. The container

must be dry and compatible with corrosive materials.[12]

Inert Atmosphere: If possible, store the waste container under an inert atmosphere (e.g.,

nitrogen or argon) to prevent reaction with moisture.[1][2]

Labeling: Clearly label the waste container as "Hazardous Waste: tert-
Butylchlorodiphenylsilane" and include the relevant hazard symbols (corrosive).

Step 3: Storage Pending Disposal

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

corrosive and hazardous materials.[1][2]

Keep the container away from water, moisture, and incompatible materials such as strong

oxidizing agents.[1]

Step 4: Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup

and disposal by a licensed professional waste disposal service.[2]

Provide the EHS office with a complete and accurate description of the waste. Chemical

waste generators are responsible for correctly classifying the hazardous waste according to

local, regional, and national regulations.[1]

Spill Response: In the event of a spill, dike and contain the spill with an inert absorbent material

such as sand, vermiculite, or diatomite.[2] Do not use water. Transfer the absorbed material to

a sealed container for disposal. Ventilate the area and wash the spill site after material pickup

is complete.[2]

Disposal Workflow Diagram
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Caption: Disposal workflow for tert-Butylchlorodiphenylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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